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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B10765891 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with long-

term Lasalocid treatment protocols.

Frequently Asked Questions (FAQs)
Q1: What is Lasalocid and what is its primary mechanism of action?

A1: Lasalocid is a polyether ionophore antibiotic produced by Streptomyces lasaliensis.[1] Its

primary mechanism of action is to function as a mobile ionophore that selectively binds and

transports cations, particularly sodium (Na+) and potassium (K+), across cellular membranes.

[2][3] This disrupts the natural ion balance within cells. The influx of sodium ions leads to an

energy-intensive effort by the cell to pump them back out. Eventually, the cell's energy is

depleted, causing an accumulation of sodium, which in turn draws water into the cell, leading to

swelling and eventual lysis (bursting).[2] In the context of coccidiosis treatment, this leads to

the death of the parasitic protozoa.[1][4]

Q2: What are the known cellular targets and downstream effects of Lasalocid?

A2: Beyond its primary ionophore activity, Lasalocid affects several intracellular compartments

and pathways. It has been shown to impact:

Mitochondria: By disrupting ion gradients, Lasalocid can interfere with mitochondrial

function and oxidative phosphorylation.[5][6][7]
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Vesicular Trafficking: Lasalocid can alter the pH of intracellular vesicles, affecting pathways

like endocytosis, the endolysosomal pathway, and the Golgi apparatus.[8][9][10] This can

impair protein trafficking and degradation.[8]

Cell Viability: At higher concentrations or in sensitive species, the disruption of ion

homeostasis can lead to cytotoxicity, particularly in metabolically active tissues like cardiac

and skeletal muscle.[2][6][11][12]

Q3: Is there evidence of cellular resistance to Lasalocid?

A3: Studies involving the parasite Eimeria tenella have shown that resistance to Lasalocid
could not be induced even after repeated passages in the presence of the drug.[13]

Furthermore, Lasalocid has been demonstrated to be effective against strains of E. tenella that

are resistant to other anticoccidial drugs.[13]

Q4: What is the stability of Lasalocid under typical experimental conditions?

A4: Lasalocid's stability is dependent on pH and temperature. It is relatively stable in neutral

and acidic aqueous solutions but is unstable under basic (alkaline) conditions, with a half-life of

30 minutes at pH 10.0 and 100°C.[14][15] In sunflower cooking oil at 180°C, its half-life is

approximately 15 minutes.[14][15] Lasalocid A has been found to be stable in a solvent of

acetonitrile and water when stored at about 4°C.[16]

Troubleshooting Guides
Issue 1: High variability in experimental results.

Possible Cause: Inconsistent dosing or degradation of Lasalocid. Variability in residue

values is not uncommon in studies involving dosing via feed.[1]

Troubleshooting Steps:

Verify Stock Solution Stability: Prepare fresh stock solutions of Lasalocid in an

appropriate solvent (e.g., acetonitrile:water) and store at 4°C.[16] Avoid alkaline conditions

which can cause degradation.[14][15]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020423/
https://www.mdpi.com/2072-6651/12/1/26
https://pubmed.ncbi.nlm.nih.gov/31906353/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7020423/
https://thevetgroup.com.au/lasalocid-bovatec-toxicity-be-aware-and-prepare/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9863538/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9317143/
https://wpcdn.web.wsu.edu/wp-hub/uploads/sites/3119/2024/09/Clinic-5-Handout.pdf
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1153374/
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1153374/
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.researchgate.net/publication/227945362_Effect_of_Cooking_on_Veterinary_Drug_Residues_in_Food_6_Lasalocid
https://pubs.acs.org/doi/abs/10.1021/jf960562v
https://www.researchgate.net/publication/227945362_Effect_of_Cooking_on_Veterinary_Drug_Residues_in_Food_6_Lasalocid
https://pubs.acs.org/doi/abs/10.1021/jf960562v
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/15-2013-lasalocid-sodium.pdf
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/8b0012b56426f42e380fef89d7a3e0c5.pdf
https://www.benchchem.com/product/b10765891?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/15-2013-lasalocid-sodium.pdf
https://www.researchgate.net/publication/227945362_Effect_of_Cooking_on_Veterinary_Drug_Residues_in_Food_6_Lasalocid
https://pubs.acs.org/doi/abs/10.1021/jf960562v
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10765891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure Homogeneous Mixing: If administering in feed, ensure thorough and consistent

mixing to avoid "hot spots" of high concentration.

Monitor Animal Intake: In animal studies, monitor feed and water intake to ensure

consistent dosing between subjects.

Issue 2: Unexpected cytotoxicity or off-target effects.

Possible Cause: Overdosing or use in a sensitive cell line or animal model. Striated muscles

are primary targets for ionophore toxicity.[11] Horses are particularly sensitive to Lasalocid.

[17][18]

Troubleshooting Steps:

Conduct Dose-Response Studies: Determine the optimal, non-toxic concentration range

for your specific cell line or animal model. In vitro studies on C2C12 myoblasts showed

dose- and time-dependent toxicity.[11]

Review Species-Specific Toxicity Data: Consult literature for known LD50 values and toxic

concentrations for the species you are working with (see Table 1).

Monitor for Clinical Signs of Toxicity: In animal studies, be aware of signs of toxicity which

can include depression, weakness, rapid breathing, and in severe cases, sudden death.[2]

Consider Drug Interactions: Be aware of potential interactions with other compounds. For

example, simultaneous administration with chloramphenicol can cause severe growth

depression and myodegeneration in broiler chicks.[19]

Issue 3: Difficulty in detecting and quantifying Lasalocid in biological samples.

Possible Cause: Inappropriate sample preparation or analytical methodology.

Troubleshooting Steps:

Optimize Extraction Method: A simple and rapid method for extraction from tissues

involves solvent extraction followed by a clean-up stage.[20][21]
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Utilize a Sensitive Detection Method: High-Performance Liquid Chromatography (HPLC)

with fluorescence detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS) are sensitive methods for quantifying Lasalocid.[20][21][22] The limit of

quantification can be as low as 1 ng/g in fortified samples.[20][21]

Follow a Validated Protocol: Refer to established protocols for sample preparation and

analysis (see Experimental Protocols section).

Data and Protocols
Quantitative Data Summary
Table 1: Reported Toxicity Values of Lasalocid

Species LD50
Route of
Administration

Reference

Mice 146 mg/kg BW Oral [4]

Rat 122 mg/kg BW Oral [4]

Chickens 71.5 mg/kg BW Oral [4]

Horses 21.5 mg/kg BW Oral [4]

| Cattle | 50 mg/kg BW | Oral |[4] |

Table 2: Lasalocid Residue Levels in Chicken Tissues at Day 0 Withdrawal

Tissue
Marker to Total
Residue Ratio

Recommended
MRL (as Lasalocid
A)

Reference

Liver 22% 1200 µg/kg [1]

Kidney 41% 600 µg/kg [1]

Muscle 55% 400 µg/kg [1]

| Skin/Fat | 52% | 600 µg/kg |[1] |
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Experimental Protocols
Protocol 1: General Method for Lasalocid Extraction from Animal Tissues

This protocol is a generalized representation based on described methods.[20][21]

Homogenization: Homogenize a known weight of tissue sample.

Extraction: Add a suitable organic solvent (e.g., acetonitrile) to the homogenized tissue.

Vortex or shake vigorously to ensure thorough mixing.

Centrifugation: Centrifuge the mixture to separate the solvent layer containing Lasalocid
from the tissue debris.

Evaporation: Carefully transfer the supernatant to a new tube and evaporate the solvent to

dryness under a stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a mobile phase solution suitable for the

subsequent analytical method (e.g., HPLC or LC-MS/MS).

Analysis: Inject the reconstituted sample into the analytical instrument for quantification.

Protocol 2: Quantification of Lasalocid by HPLC with Fluorescence Detection

This is a representative protocol outline.[20][21]

Instrumentation: Use an HPLC system equipped with a fluorescence detector.

Column: Employ a suitable reverse-phase column (e.g., C18).

Mobile Phase: Use a mobile phase mixture, for example, acetonitrile and water, in an

isocratic or gradient elution mode.

Fluorescence Detection: Set the excitation and emission wavelengths appropriate for

Lasalocid.

Calibration: Prepare a series of standard solutions of Lasalocid of known concentrations to

generate a calibration curve.
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Quantification: Determine the concentration of Lasalocid in the samples by comparing their

peak areas to the calibration curve.

Visualizations
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Caption: Mechanism of Lasalocid-induced cell lysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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